(6-Pyridin-4-ylpyridin-3-yl)methanamine;trihydrochloride
Description
(6-Pyridin-4-ylpyridin-3-yl)methanamine; trihydrochloride is a chemical compound that has garnered significant attention in the scientific research community due to its potential applications in various fields. This compound is a white crystalline powder that is soluble in water and has a molecular formula of C12H14N3. In
Scientific Research Applications
Schiff Bases and Anticonvulsant Agents
A series of Schiff bases of 3-aminomethyl pyridine were synthesized, exhibiting anticonvulsant activity after intraperitoneal administration. Notably, compounds like N-(2-chlorobenzylidene)(pyridin-3-yl)methanamine and others demonstrated significant seizures protection in various models, showing potential as anticonvulsant agents (Pandey & Srivastava, 2011).
Photocytotoxicity and Cellular Imaging
Iron(III) complexes involving phenyl-N,N-bis[(pyridin-2-yl)methyl]methanamine demonstrated remarkable photocytotoxicity under red light. These complexes, through interactions with DNA and generation of reactive oxygen species, provide a new avenue for cancer treatment, showing significant cytotoxicity in various cell lines (Basu et al., 2014).
Functional Models for Methane Monooxygenases
Diiron(III) complexes with ligands like bis(pyridin-2-ylmethyl)amine function as catalysts for hydroxylation of alkanes, mimicking methane monooxygenases. These complexes offer insights into selective oxidation processes, opening pathways for chemical synthesis and environmental applications (Sankaralingam & Palaniandavar, 2014).
Synthesis and Spectroscopy of Ligands
The synthesis and spectroscopic characterization of various ligands, including polydentate ligands like N,N-bis(4-(6-(pyridine-2-yl)pyridin-2-yl)benzyl)(pyridin-2-yl)methanamine, have been explored. These studies lay the groundwork for understanding the interactions of these ligands with metals and their potential applications in catalysis and material science (Ping-hua, 2010).
Antiosteoclast Activity
Novel compounds like di(1-oxo/thioxoperhydro-1λ5-[1,3,2]diazaphospholo[1,5-a]pyridine-1-yl)(4-substituted phenyl) boronates were synthesized, displaying significant antiosteoclast and osteoblast activity. These compounds add valuable insights into the development of treatments for bone-related disorders (Reddy et al., 2012).
properties
IUPAC Name |
(6-pyridin-4-ylpyridin-3-yl)methanamine;trihydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11N3.3ClH/c12-7-9-1-2-11(14-8-9)10-3-5-13-6-4-10;;;/h1-6,8H,7,12H2;3*1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VSFBUEYZSOYBFN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC=C1CN)C2=CC=NC=C2.Cl.Cl.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14Cl3N3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.6 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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